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Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzamide

CAS No.: 2912-76-7

Cat. No.: B1280379

Get Quote

Abstract & Strategic Overview
2-Hydroxy-3-nitrobenzamide (also known as 3-nitrosalicylamide) is a critical pharmacophore

used in the synthesis of benzoxazole-based antiviral agents and PARP inhibitors (e.g., Iniparib

analogs). Its purification is often complicated by the presence of regioisomers (2-hydroxy-5-

nitrobenzamide) and unreacted starting material (3-nitrosalicylic acid).

This guide moves beyond generic "dissolve and cool" instructions. It provides three targeted

protocols based on the specific impurity profile and desired polymorph.
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Property Data Notes

CAS No. 2912-76-7

Molecular Weight 182.13 g/mol

Appearance
Yellow to Orange

Prisms/Needles
Nitro group induces color.

Melting Point ~224–228°C
Varies by solvate form; verify

via DSC.

pKa ~6.5 (Phenolic OH)
Acidic proton affects solubility

in basic media.

Key Solubility Hot EtOH, Hot AcOH, EtOAc
Insoluble in Hexanes, Water

(Cold).

Critical Solubility Logic
Understanding the molecular interaction is prerequisite to successful crystallization:

Intramolecular Hydrogen Bonding: The 2-hydroxy and amide carbonyl groups form a strong

intramolecular hydrogen bond (S(6) ring motif). This reduces the compound's polarity relative

to its para-isomers, making it surprisingly soluble in moderately non-polar solvents like hot

ethyl acetate.

Impurity Discrimination:

3-Nitrosalicylic acid (Starting Material): More polar; stays in aqueous/alcohol mother

liquors.

5-Nitro isomer: Lacks the specific steric crowding of the 3-nitro position; often more

soluble in glacial acetic acid, allowing for separation.
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Crude 2-Hydroxy-3-nitrobenzamide

Identify Major Impurity

Regioisomer (5-Nitro)
Present?

Inorganic Salts /
Starting Acid?

No

Method B: Glacial Acetic Acid
(Isomer Scavenging)

Yes (Critical)

Goal: X-Ray Quality
Single Crystals?

No

Method A: Ethanol/Water
(Standard Purification)

Yes

No (Bulk Purity)

Method C: EtOAc / Heptane
(Polishing / Layering)

Yes

Click to download full resolution via product page

Figure 1: Logic flow for selecting the optimal recrystallization solvent system based on impurity

profile.
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Protocol A: The "Green" Standard (Ethanol/Water)
Best for: Bulk purification, removal of unreacted 3-nitrosalicylic acid and inorganic salts.

Mechanism: The "like-dissolves-like" principle applies.[1] The polar impurities (acids/salts)

remain in the water-rich mother liquor, while the less polar nitrobenzamide crystallizes out upon

cooling.

Dissolution: Suspend the crude solid (10 g) in Ethanol (95%, 80 mL) in a round-bottom flask.

Heating: Heat to reflux (approx. 78°C). If the solid does not dissolve completely, add Ethanol

in 5 mL increments. Do not exceed 120 mL total volume.

Filtration (Hot): If insoluble black specks remain (charcoal/dust), filter rapidly through a pre-

warmed fluted filter paper or a heated sintered glass funnel.

Anti-Solvent Addition: While maintaining a gentle boil, add deionized Water dropwise until a

persistent turbidity (cloudiness) is observed.

Clarification: Add just enough hot Ethanol (approx. 2-5 mL) to clear the solution.

Crystallization: Remove from heat.

Critical Step: Allow to cool to room temperature slowly (over 2-3 hours) with gentle stirring.

Rapid cooling traps impurities.

Optional: Chill in an ice bath (0-5°C) for 30 minutes to maximize yield.

Isolation: Filter via vacuum (Buchner funnel).[2] Wash the cake with cold 50% EtOH/Water (2

x 10 mL).

Drying: Dry in a vacuum oven at 50°C for 6 hours.

Protocol B: The Isomer Scavenger (Glacial Acetic Acid)
Best for: Removing the 5-nitro isomer and achieving high chemical purity (>99%).
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Mechanism: Nitro compounds often exhibit high solubility in hot acetic acid but steep solubility

curves upon cooling. The 5-nitro isomer typically remains soluble in the acetic acid mother

liquor due to less steric hindrance compared to the 3-nitro position.

Preparation: Place crude material (5 g) in a flask with Glacial Acetic Acid (25 mL).

Reflux: Heat to boiling (118°C). The solution should become clear and deep yellow/orange.

Seeding (Recommended): Remove from heat. When the temperature drops to ~90°C, add a

few seed crystals of pure 2-hydroxy-3-nitrobenzamide.

Why? Nitro compounds are prone to "oiling out." Seeding provides a template for crystal

growth, preventing the formation of an amorphous oil.

Cooling: Allow to cool to room temperature undisturbed.

Filtration: Filter the resulting needles.

Washing:Crucial Step – Wash the cake with a small amount of cold acetic acid, followed

immediately by copious amounts of water to remove acid traces.

Drying: Requires prolonged drying (vacuum, 60°C, 12 hours) to remove trapped acetic acid.

Protocol C: Crystal Engineering (EtOAc / n-Heptane)
Best for: X-ray quality crystals (Prisms) and final "polishing."

Mechanism: This utilizes a liquid-liquid diffusion or slow evaporation technique (for X-ray) or

standard anti-solvent precipitation (for bulk). This method was validated in crystallographic

studies (see References).

Dissolve in
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~70% Saturation
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Figure 2: Workflow for Protocol C to obtain defined prismatic crystals.
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Dissolution: Dissolve 1 g of semi-pure material in minimal boiling Ethyl Acetate (~15-20 mL).

Anti-Solvent: Slowly add n-Heptane (or Hexane) to the boiling solution until a slight

cloudiness persists.

Refinement: Add drops of EtOAc to clear the solution.

Growth: Insulate the flask with foil or a towel and allow it to stand at room temperature for 24

hours. This promotes the formation of large, dense prisms rather than needles.

Analytical Validation & Troubleshooting
Validation Parameters

HPLC Purity: Target >99.5% (Area %).

Column: C18; Mobile Phase: ACN/Water (0.1% Formic Acid).

Melting Point: 224–226°C. Sharp range (<2°C) indicates high purity.

1H NMR (DMSO-d6): Check for absence of solvent peaks (EtOH: 1.05/3.44 ppm; AcOH:

1.91 ppm).

Troubleshooting Guide
Issue Probable Cause Corrective Action

Oiling Out
Solution too concentrated or

cooled too fast.

Re-heat to dissolve oil, add

more solvent (10%), and seed

at 10°C below BP.

Color Retention Oxidation byproducts.

Use Activated Charcoal (1-2%

w/w) during the hot filtration

step in Protocol A.

Low Yield
Product too soluble in mother

liquor.

Cool to 0°C; if using Method A,

increase the Water:Ethanol

ratio.
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Note: Confirms the formation of prisms from Ethyl Acet

Synthesis & Melting Point
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Technical.

Chemical Safety Data

PubChem Compound Summary for CID 76958, 2-Hydroxy-3-nitrobenzamide.

Disclaimer: This protocol involves hazardous chemicals (Nitro compounds, organic solvents).

All procedures must be performed in a fume hood with appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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